Cas no 1592460-35-9 (2-Amino-5-methylhex-5-enoic acid)

2-Amino-5-methylhex-5-enoic acid structure
1592460-35-9 structure
Product Name:2-Amino-5-methylhex-5-enoic acid
CAS No:1592460-35-9
MF:C7H13NO2
MW:143.183622121811
CID:5962613
PubChem ID:331825
Update Time:2024-03-01

2-Amino-5-methylhex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-methylhex-5-enoic acid
    • 5-Hexenoic acid, 2-amino-5-methyl-
    • (S)-2-Amino-5-methylhex-5-enoic acid
    • NSC-326671
    • 5,6-Dehydrohomoleucine
    • NSC326671
    • SCHEMBL1800556
    • HEXANOIC ACID, 2-AMINO-5-METHYL-
    • EN300-1298975
    • 1592460-35-9
    • Inchi: 1S/C7H13NO2/c1-5(2)3-4-6(8)7(9)10/h6H,1,3-4,8H2,2H3,(H,9,10)
    • InChI Key: OYGZAERTQAIZGU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(N)CCC(C)=C

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.040±0.06 g/cm3(Predicted)
  • Boiling Point: 257.2±28.0 °C(Predicted)
  • pka: 2.29±0.10(Predicted)

2-Amino-5-methylhex-5-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$551.0 2023-09-30
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$578.0 2023-09-30
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$630.0 2023-09-30
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$656.0 2023-09-30
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